Cas no 1343623-57-3 (tert-butyl 3-methylpyrrolidine-3-carboxylate)

• Product Name: tert-butyl 3-methylpyrrolidine-3-carboxylate
• CAS No: 1343623-57-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD18274959
• CID: 4590775
• PubChem ID: 63144761
• Update Time: 2025-10-29

tert-butyl 3-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methylpyrrolidine-3-carboxylate
• 3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester

• MDL： MFCD18274959
• Inchi： 1S/C10H19NO2/c1-9(2,3)13-8(12)10(4)5-6-11-7-10/h11H,5-7H2,1-4H3
• InChI Key： BFADEDYJKXBUPD-UHFFFAOYSA-N
• SMILES： N1CCC(C)(C(OC(C)(C)C)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-methylpyrrolidine-3-carboxylate

tert-butyl 3-methylpyrrolidine-3-carboxylate (CAS No. 1343623-57-3): An Overview of a Versatile Compound in Medicinal Chemistry

tert-butyl 3-methylpyrrolidine-3-carboxylate (CAS No. 1343623-57-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as tBu-MePyrCar, is a member of the pyrrolidine family and is characterized by its tert-butyl and methyl substituents on the pyrrolidine ring. The tert-butyl group provides steric protection, while the methyl group adds flexibility and hydrophobicity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 3-methylpyrrolidine-3-carboxylate is represented by the formula C₁₀H₁₉NO₂. It is a colorless liquid with a molecular weight of 189.26 g/mol. The compound's stability and reactivity are influenced by its functional groups, particularly the carboxylic acid ester, which can undergo various chemical transformations such as hydrolysis, esterification, and amidation. These properties make tBu-MePyrCar an attractive candidate for use in drug discovery and development.

In recent years, tert-butyl 3-methylpyrrolidine-3-carboxylate has been extensively studied for its potential in the development of novel therapeutics. One notable area of research is its use as a building block in the synthesis of central nervous system (CNS) active compounds. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) reported the synthesis of a series of tBu-MePyrCar derivatives that exhibited potent activity against Alzheimer's disease. These derivatives were designed to target specific enzymes involved in amyloid-beta aggregation, a key pathological feature of Alzheimer's disease.

Another area where tert-butyl 3-methylpyrrolidine-3-carboxylate has shown promise is in the development of antiviral agents. A research team from the University of California, San Francisco, demonstrated that tBu-MePyrCar can be used to synthesize compounds with broad-spectrum antiviral activity against RNA viruses, including influenza and coronaviruses. The study, published in *Antiviral Research* (2022), highlighted the compound's ability to inhibit viral replication by interfering with viral RNA synthesis.

The versatility of tert-butyl 3-methylpyrrolidine-3-carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a chiral ligand in asymmetric catalysis. A recent study published in *Organic Letters* (2020) reported the use of tBu-MePyrCar as a ligand in palladium-catalyzed asymmetric allylic alkylation reactions. The results showed high enantioselectivity and yield, making it a valuable tool for the synthesis of chiral pharmaceuticals and fine chemicals.

In addition to its applications in medicinal chemistry, tert-butyl 3-methylpyrrolidine-3-carboxylate has been investigated for its role in materials science. Researchers at the Massachusetts Institute of Technology have explored the use of tBu-MePyrCar as a functional monomer in polymer synthesis. The resulting polymers exhibited unique properties such as high thermal stability and mechanical strength, making them suitable for various applications, including drug delivery systems and advanced materials.

The safety profile of tert-butyl 3-methylpyrrolidine-3-carboxylate is another important consideration for its use in pharmaceutical and industrial applications. Toxicological studies have shown that tBu-MePyrCar has low toxicity and good biocompatibility when used under controlled conditions. However, like any chemical compound, it should be handled with appropriate safety measures to ensure user safety and environmental protection.

In conclusion, tert-butyl 3-methylpyrrolidine-3-carboxylate (CAS No. 1343623-57-3) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and catalysis. Its unique structural properties and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, tBu-MePyrCar is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.